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Compound of Interest

Compound Name: 3-Methyl-4-(pyridin-4-yl)aniline

Cat. No.: B2914463 Get Quote

An In-depth Technical Guide to 3-Methyl-4-(pyridin-4-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 3-
Methyl-4-(pyridin-4-yl)aniline, a substituted aniline derivative of interest in medicinal

chemistry and materials science. This guide is intended to serve as a foundational resource,

offering key data, experimental context, and logical workflows relevant to its application in

research and development.

Core Molecular Data
The fundamental properties of 3-Methyl-4-(pyridin-4-yl)aniline are summarized below. The

molecular formula is C₁₂H₁₂N₂, and the molecular weight is 184.24 g/mol .

Parameter Value

Molecular Formula C₁₂H₁₂N₂

Molecular Weight 184.24 g/mol

IUPAC Name 3-Methyl-4-(pyridin-4-yl)aniline
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While specific experimental protocols for the synthesis of 3-Methyl-4-(pyridin-4-yl)aniline are

not readily available in the public domain, a general synthetic route can be adapted from the

synthesis of structurally similar compounds, such as 4-(pyridin-4-yl)aniline. A common

approach involves a Suzuki coupling reaction, a versatile method for forming carbon-carbon

bonds.

Example Synthetic Protocol (Hypothetical): Suzuki Coupling

Objective: To synthesize 3-Methyl-4-(pyridin-4-yl)aniline from 4-bromo-3-methylaniline and

pyridine-4-boronic acid.

Materials:

4-bromo-3-methylaniline

Pyridine-4-boronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Sodium carbonate (Na₂CO₃)

Toluene

Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas

Procedure:
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In a round-bottom flask, dissolve 4-bromo-3-methylaniline (1.0 eq) and pyridine-4-boronic

acid (1.2 eq) in a mixture of toluene and ethanol (e.g., 3:1 v/v).

Add an aqueous solution of sodium carbonate (2 M, 2.0 eq).

Deoxygenate the mixture by bubbling argon or nitrogen gas through it for 15-20 minutes.

To the degassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08

eq).

Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and water. Separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure 3-Methyl-4-
(pyridin-4-yl)aniline.

Characterization: The structure and purity of the final compound should be confirmed by

techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Logical and Visual Workflow
The following diagrams illustrate key conceptual frameworks related to the research and

development of 3-Methyl-4-(pyridin-4-yl)aniline.
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Caption: Synthetic workflow for 3-Methyl-4-(pyridin-4-yl)aniline.
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Caption: A potential drug discovery pathway for the compound.
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To cite this document: BenchChem. [3-Methyl-4-(pyridin-4-yl)aniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2914463#3-methyl-4-pyridin-4-yl-aniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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